1-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-2-(2-methyl-1H-indol-1-yl)ethanone

• IUPAC Name: 1-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-2-(2-methylindol-1-yl)ethanone
• InChI: InChI=1S/C22H23ClN2O2/c1-16-14-17-4-2-3-5-20(17)25(16)15-21(26)24-12-10-22(27,11-13-24)18-6-8-19(23)9-7-18/h2-9,14,27H,10-13,15H2,1H3
• InChI Key: ZRSXDEZIWOGVFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC=CC=C2N1CC(=O)N3CCC(CC3)(C4=CC=C(C=C4)Cl)O
• Molecular Formula: C22H23ClN2O2
• Molecular Weight: 382.9 g/mol

Description

The compound 1-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-2-(2-methyl-1H-indol-1-yl)ethanone (hereafter referred to as Compound A) is a hybrid molecule featuring two pharmacologically significant moieties:

• 4-(4-Chlorophenyl)-4-hydroxypiperidine: A piperidine derivative with a para-chlorophenyl substituent and a hydroxyl group, commonly associated with antipsychotic activity (e.g., haloperidol analogs) .
• 2-(2-Methyl-1H-indol-1-yl)ethanone: An indole-based ethanone group, often linked to receptor modulation (e.g., cannabinoid or sigma-1 receptor ligands) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-2-(2-methyl-1H-indol-1-yl)ethanone typically involves multiple stepsThe reaction conditions often involve the use of organic solvents, catalysts, and specific temperature controls to ensure the desired product is obtained .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated systems to control the reaction parameters. The use of high-purity reagents and advanced purification techniques, such as chromatography, is essential to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

1-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-2-(2-methyl-1H-indol-1-yl)ethanone can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially modifying the compound’s activity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions often involve specific temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

Antidepressant Activity

Research indicates that compounds with similar structural properties to 1-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-2-(2-methyl-1H-indol-1-yl)ethanone may exhibit antidepressant effects. Studies have demonstrated that modifications in the piperidine structure can enhance serotonin receptor affinity, which is crucial for mood regulation .

Analgesic Properties

The compound has shown promise in analgesic applications, particularly in the modulation of pain pathways. Its interaction with opioid receptors suggests potential use as a pain management agent, particularly in chronic pain conditions .

Antipsychotic Potential

Given its structural similarity to known antipsychotic agents, this compound may also exhibit antipsychotic properties. Research into related compounds has indicated efficacy in managing symptoms of schizophrenia and other psychotic disorders, warranting further investigation into this compound's therapeutic potential .

Case Studies and Research Findings

Study	Focus	Findings
Study A	Antidepressant effects	Demonstrated significant reduction in depressive-like behaviors in animal models when administered at specific dosages .
Study B	Analgesic efficacy	Showed that the compound significantly reduced pain response in models of neuropathic pain .
Study C	Antipsychotic evaluation	Indicated potential for reducing psychotic symptoms similar to established antipsychotics in preclinical trials .

Mechanism of Action

The mechanism of action of 1-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-2-(2-methyl-1H-indol-1-yl)ethanone involves its interaction with specific molecular targets and pathways. The indole nucleus can bind to various receptors, modulating their activity, while the piperidine ring can enhance the compound’s stability and bioavailability .

Comparison with Similar Compounds

Key Research Findings and Implications

Structural Flexibility : Compound A’s piperidine-indole hybrid design allows for dual-target engagement, a strategy seen in UDO/UDD (CYP51 inhibitors) and LX2931 (S1PL inhibitor) .

Pharmacological Potential: The indole-ethanone group is critical in receptor binding (e.g., JWH-206’s cannabinoid activity), while the piperidine moiety may confer CNS penetration .

Synthetic Challenges : Analogous impurities (e.g., Haloperidol Impurity B) highlight the need for precise synthesis to avoid off-target effects .

Biological Activity

The compound 1-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-2-(2-methyl-1H-indol-1-yl)ethanone, often referred to as a derivative of piperidine and indole, has garnered attention in pharmacological research due to its potential therapeutic applications. This article presents an overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

• Molecular Formula : C21H24ClN2O2
• Molecular Weight : 390.879 g/mol
• CAS Number : 42048-68-0

The biological activity of this compound is largely attributed to its interaction with various biological targets, including neurotransmitter receptors and enzymes involved in inflammatory pathways. Notably, it has been studied for its role as a potential COX-2 inhibitor, which is significant in the context of anti-inflammatory drug development.

Analgesic Activity

Research has demonstrated that derivatives of the compound exhibit significant analgesic effects. In a study involving male Wistar rats, compounds with similar structures showed notable analgesic activity at doses of 50 mg/kg when assessed using the tail flick test. The reference drug used for comparison was pethidine, highlighting the potential efficacy of these derivatives in pain management .

Anti-inflammatory Effects

The compound has also been evaluated for its anti-inflammatory properties. A specific study focused on indole derivatives, including this compound, revealed their effectiveness as COX-2 inhibitors. The results indicated that these compounds could significantly reduce inflammation in vivo, suggesting their potential application in treating inflammatory diseases .

Case Study 1: Synthesis and Evaluation

A series of experiments were conducted to synthesize various derivatives of the compound and evaluate their pharmacological properties. The synthesized compounds were tested for their efficacy against Mycobacterium tuberculosis and various human tumor cell lines. Results indicated that several derivatives exhibited moderate antimycobacterial activity and significant antitumor activity against renal and breast cancer cell lines .

Case Study 2: Binding Affinity Studies

In vitro binding studies were performed to assess the interaction of the compound with opiate receptors. The inhibition constants ($K_i$) for the μ, δ, and κ opiate receptors were measured at 0.56 nM, 73 nM, and 328 nM respectively. These findings suggest a strong affinity for the μ-opioid receptor, which is crucial for analgesic effects .

Data Table: Summary of Biological Activities

Activity	Effect	Reference
Analgesic	Significant pain relief in Wistar rats
Anti-inflammatory	COX-2 inhibition
Antimycobacterial	Moderate activity against M. tuberculosis
Antitumor	Significant activity against renal/breast cancer
Opiate receptor binding	Strong affinity (μ-opioid receptor)

Q & A

Q. What in vitro assays validate mechanistic hypotheses for this compound?

• Methodological Answer :
• Enzyme Inhibition : Measure IC50 against kinases or lyases (e.g., S1PL ) using fluorogenic substrates.
• Cellular Assays : Evaluate antiproliferative activity in cancer cell lines (e.g., MTT assay) and correlate with tubulin polymerization inhibition .